Cas no 2017050-77-8 (1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo2.1.1hexane)

• Product Name: 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo2.1.1hexane
• CAS No: 2017050-77-8
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD30476331
• CID: 5237502
• PubChem ID: 125424983
• Update Time: 2025-10-29

1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo2.1.1hexane Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane, 1-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo2.1.1hexane

• MDL： MFCD30476331
• Inchi： 1S/C8H11N3O/c1-5-10-7(12-11-5)8-2-6(3-8)4-9-8/h6,9H,2-4H2,1H3
• InChI Key： CHNGOFGRHYSJBV-UHFFFAOYSA-N
• SMILES： C12(C3ON=C(C)N=3)CC(C1)CN2

Additional information on 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo2.1.1hexane

Comprehensive Overview of 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo[2.1.1]hexane (CAS No. 2017050-77-8)

The compound 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo[2.1.1]hexane (CAS No. 2017050-77-8) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinctive 1,2,4-oxadiazole and 2-azabicyclo[2.1.1]hexane moieties contribute to its potential as a versatile scaffold for drug discovery. Researchers are particularly interested in its applications as a bioisostere for carboxylic acids and amides, which enhances its utility in medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds with improved pharmacokinetic properties has surged, driven by the need for more effective therapeutics. The 1,2,4-oxadiazole ring in this compound is known for its metabolic stability and ability to mimic peptide bonds, making it a valuable component in the design of small-molecule inhibitors. Additionally, the 2-azabicyclo[2.1.1]hexane core introduces conformational rigidity, which can enhance target binding affinity and selectivity.

The synthesis of 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo[2.1.1]hexane typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. These methods align with the growing trend toward green chemistry and sustainable manufacturing processes in the pharmaceutical industry.

One of the most searched topics related to this compound is its potential role in central nervous system (CNS) drug development. The 2-azabicyclo[2.1.1]hexane scaffold is structurally similar to other bicyclic amines used in neurological therapeutics, sparking interest in its ability to cross the blood-brain barrier. Preliminary studies suggest possible applications in treating neurodegenerative diseases, though further research is needed to validate these claims.

Another area of interest is the compound's utility in agrochemical innovation. The 1,2,4-oxadiazole moiety is frequently found in pesticides and herbicides due to its stability under environmental conditions. Researchers are investigating whether 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo[2.1.1]hexane could serve as a lead compound for next-generation crop protection agents, addressing challenges such as pesticide resistance and environmental toxicity.

From a commercial perspective, the availability of high-purity 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo[2.1.1]hexane is critical for academic and industrial laboratories. Suppliers often highlight its CAS No. 2017050-77-8 to ensure traceability and compliance with regulatory standards. The compound's structure-activity relationship (SAR) is also a frequent subject of inquiry, particularly among chemists working on fragment-based drug design.

In summary, 1-(3-methyl-1,2,4-oxadiazol-5-yl)-2-azabicyclo[2.1.1]hexane represents a promising candidate for multiple applications, from pharmaceuticals to agrochemicals. Its unique structural features and potential bioactivity make it a compelling subject for ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.